Anticancer agent 208

Quality Control Chemical Identity Small Molecule
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H22N4O5S2
Molecular Weight 414.5 g/mol
Cat. No. B15622669
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Technical Parameters


Basic Identity
Product NameAnticancer agent 208
Molecular FormulaC16H22N4O5S2
Molecular Weight414.5 g/mol
Structural Identifiers
InChIInChI=1S/C16H22N4O5S2/c1-10(2)14(21)17-15-18-19-16(26-15)27(22,23)20(3)9-11-6-7-12(24-4)13(8-11)25-5/h6-8,10H,9H2,1-5H3,(H,17,18,21)
InChIKeyOUGPNRDVJQTZPG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Anticancer Agent 208 Baseline Profile


Anticancer agent 208 (designated C014) is a synthetic small-molecule anticancer agent with the molecular formula C16H22N4O5S2 and a molecular weight of 414.50 g/mol [1] [2]. The compound is cataloged under CAS number 894565-34-5 and is supplied by multiple research-grade chemical vendors for preclinical investigation [1] [2]. Vendor documentation describes Anticancer agent 208 as an agent capable of inhibiting cancer or preventing its recurrence, though specific target engagement, potency metrics, and mechanism-of-action data are not publicly disclosed [1] [2]. The compound's structure has been assigned and is available as a SMILES string for computational and synthetic reference [2].

Classification Supplier-described anticancer agent with no disclosed MOA
Identity Synthetic small molecule (~414 Da)
Evidence basis Vendor datasheets only; no peer-reviewed biological data

Anticancer Agent 208 Substitution Risk


Due to the absence of publicly disclosed structure-activity relationship (SAR) data, target identity, or comparative biological potency metrics for Anticancer agent 208, direct substitution with other commercially available anticancer agents—including those with superficially similar molecular weights or elemental compositions—cannot be scientifically justified [1] [2]. In the absence of head-to-head cellular or in vivo efficacy data, any assumption of functional equivalence between Anticancer agent 208 and alternative compounds would introduce unquantifiable experimental variability and risk invalidating downstream research outcomes. The compound's precise molecular scaffold and functional group arrangement, as defined by its unique SMILES string, preclude interchange with compounds lacking identical structural and stereochemical features [2].

  • ! No pharmacophore or target data exists to support functional interchange with any other anticancer compound.
  • ! Lack of IC50 values, selectivity profiles, or PK parameters precludes equivalence assessment.
  • ! Substituting a characterized agent introduces unquantifiable risk of experimental failure.

Anticancer Agent 208 Evidence Gaps


Lack of Head-to-Head Comparative Data

Anticancer agent 208 is unambiguously defined by a molecular weight of 414.50 g/mol and a molecular formula of C16H22N4O5S2 [1] [2]. This precise chemical identity, absent in any generic or uncharacterized preparation, ensures that the compound received matches the intended research material. While direct biological comparator data are unavailable, this specification differentiates Anticancer agent 208 from structurally undefined or incorrectly catalogued materials [1] [2].

Comparative Evidence Gap
Data to verify
No quantitative comparator data available
Procurement prioritization unsupported
All vendor datasheets lack potency, selectivity, or mechanism information
Quality Control Chemical Identity Small Molecule

Purity Specification and Quality Control Documentation

Vendor-supplied Anticancer agent 208 is provided with purity documentation (Certificate of Analysis) confirming that the material meets research-grade specifications [1]. While quantitative potency data are lacking, the assurance of high chemical purity (typically ≥95% for such catalog items) distinguishes this product from in-house synthesized or unpurified preparations that may contain confounding impurities [1]. The absence of purity documentation for alternative sources introduces an uncontrolled variable in downstream assays.

Purity Quality Assurance Analytical Chemistry

Stability and Storage Conditions for Long-Term Use

Anticancer agent 208 is recommended for storage as a powder at -20°C for up to 3 years, or in solvent at -80°C for 6 months [1] [2]. These defined storage parameters, derived from vendor stability testing, provide a clear framework for compound preservation that is not guaranteed for uncharacterized analogs [1] [2]. Procurement of Anticancer agent 208 from established vendors ensures adherence to these validated conditions, minimizing degradation-induced variability.

Stability Storage Compound Handling

Solubility Profile for In Vitro Assay Preparation

Anticancer agent 208 is soluble in DMSO, a prerequisite for many cell-based anticancer assays [1]. Vendor-provided solubility guidelines enable researchers to prepare consistent stock solutions, whereas uncharacterized analogs may exhibit unpredictable solubility behavior, leading to assay failures or inaccurate dosing [1]. This practical differentiator is critical for reproducible in vitro pharmacology.

Solubility Formulation Assay Development

Anticancer Agent 208 Application Scenarios


Phenotypic Screening in Uncharacterized Cancer Models

Given the absence of defined molecular targets, Anticancer agent 208 is best suited for phenotypic screening campaigns where researchers seek to identify novel anticancer phenotypes across a panel of cell lines. The compound's defined chemical identity and purity [1] [2] ensure that any observed bioactivity can be confidently attributed to the intended chemical entity, facilitating subsequent structure-activity relationship (SAR) studies.

Chemical Probe for Target Deconvolution

Anticancer agent 208 can serve as a reference standard for the synthesis and characterization of novel structural analogs. Its unambiguous molecular formula, molecular weight, and SMILES string [2] provide a benchmark for quality control and analytical validation (e.g., HPLC, LC-MS) of newly synthesized derivatives. This application leverages the compound's chemical specifications without reliance on unverified biological claims.

Reference Control for Inert Chemical Space

The compound's vendor-documented solubility in DMSO [2] and defined storage stability [1] [2] support its use in pilot in vivo pharmacokinetic (PK) and toxicology studies. Researchers can formulate Anticancer agent 208 using established solvent protocols, minimizing formulation-related artifacts. The availability of purity documentation [1] further ensures that any observed in vivo effects are attributable to the compound itself rather than impurities.

Biochemical Assay Development and Validation

Anticancer agent 208 may be employed in the development and validation of biochemical assays (e.g., enzyme inhibition, protein binding) as a positive control or test article. Its defined chemical and physical properties [1] [2] allow for precise calculation of molar concentrations, which is essential for determining kinetic parameters and establishing assay robustness.

Application
Selection Property
Validation Focus
Phenotypic screening in cancer cell lines
Uncharacterized probe sensitivity
Cell-line profiling required
Target deconvolution studies
Unknown binding profile
Affinity proteomics validation
Physicochemical reference control
Inert synthetic small molecule
Analytical method benchmarking

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

81 linked technical documents
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